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Compound of Interest

Compound Name: Nickel bis(2-ethylhexanoate)

CAS No.: 4454-16-4

Cat. No.: B1584306

Get Quote

Abstract
Nickel bis(2-ethylhexanoate) [CAS: 4454-16-4], often referred to as Nickel Octoate, functions

primarily as a homogeneous catalyst and process regulator in the synthesis of stereospecific

elastomers (e.g., cis-1,4-polybutadiene). While historically utilized as a precursor for UV-

quenching systems, its modern utility lies in its solubility in organic media, allowing for precise

control over polymer architecture during solution polymerization. This guide details the

mechanistic basis of its activity, protocols for homogeneous incorporation into elastomer

matrices, and critical safety workflows for assessing trace leachables in medical-grade plastics

—a vital requirement for drug development professionals.

Chemical Basis & Mechanism of Action
Ligand Field & Coordination Geometry
Nickel bis(2-ethylhexanoate) consists of a Ni(II) center coordinated by two lipophilic 2-

ethylhexanoate ligands. Unlike inorganic nickel salts, the bulky, branched alkyl chains provide
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exceptional solubility in non-polar organic solvents (hexane, toluene) and polymer melts.

Mechanism 1: Stereospecific Stabilization (Ziegler-Natta Systems) In rubber synthesis, Ni-2EH

acts as the transition metal center. When alkylated (e.g., with organoaluminum compounds), it

forms an active site that coordinates butadiene monomers. The specific geometry of the Ni-

ligand complex dictates the insertion of the monomer, favoring the cis-1,4 microstructure. This

structural regularity is a form of "intrinsic stabilization," preventing the formation of amorphous,

unstable regions prone to premature thermal degradation.

Mechanism 2: Excited State Quenching (Energy Transfer) While less common than specific

phenolate-nickel quenchers (e.g., Cyasorb UV-1084), the Ni(II) ion in the carboxylate matrix

retains

-orbital splitting capable of accepting energy from excited polymer chromophores (P*).

This process dissipates UV energy as harmless heat before the polymer backbone scissions.

Visualization: Catalytic Coordination Pathway
The following diagram illustrates the coordination environment change during the activation

phase in a polymer matrix.
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Figure 1: Coordination pathway of Nickel bis(2-ethylhexanoate) transforming from a soluble

precursor to an active catalytic stabilizer site.
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Application Profiles & Dosage Guidelines
The utility of Ni-2EH is defined by its solubility profile. It is distinct from solid fillers; it becomes

part of the molecular solution.

Application
Domain

Function
Typical Loading
(phr)*

Synergists

Synthetic Rubber (BR,

EPDM)

Ziegler-Natta Catalyst

/ Stereoregulator
0.05 – 0.5

Triethylaluminum

(TEAL), Boron

Trifluoride

Polyolefins (Specialty)
Photo-stabilizer

Precursor
0.1 – 0.5

HALS (Hindered

Amine Light

Stabilizers)

PVC Formulations
Thermal Stabilizer /

Lubricant
0.5 – 2.0

Zinc Octoate, Epoxy

plasticizers

Adhesives/Coatings Drying Catalyst 0.05 – 0.2 Cobalt carboxylates

*phr = parts per hundred rubber/resin

Experimental Protocols
Protocol A: Homogeneous Incorporation in Elastomer
Solutions
For researchers synthesizing high-performance rubber or modifying polymer backbones.

Objective: Achieve molecular-level dispersion of Ni-2EH in a polybutadiene matrix without

precipitation.

Materials:

Nickel bis(2-ethylhexanoate) (solution in toluene or mineral spirits, typically 10-15% Ni

metal content).

Anhydrous Toluene (Solvent).
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Base Polymer (e.g., Polybutadiene cement).

Workflow:

Stock Preparation: Dilute the commercial Ni-2EH solution with anhydrous toluene to a

concentration of 0.1 M. Note: Use inert atmosphere (Nitrogen/Argon) if combining with

aluminum alkyls immediately.

Dosing: Calculate the required volume for 0.1 phr loading.

Calculation:

Injection: Inject the diluted Ni solution directly into the polymer cement under agitation.

Aging: Allow the solution to mix for 30 minutes at 40°C.

Coagulation (Optional): If isolating solid rubber, steam strip the solvent. The lipophilic nature

of the 2-ethylhexanoate ligand ensures the Nickel remains entrained in the polymer phase

rather than washing out in the water phase.

Protocol B: Trace Nickel Determination (Leachables)
Critical for Drug Development/Medical Device Packaging. Context: Because Ni is a Class 1

carcinogen and sensitizer, medical plastics (e.g., syringe plungers using Ni-catalyzed rubber)

must undergo rigorous E&L (Extractables & Leachables) testing.

Method: ICP-MS (Inductively Coupled Plasma Mass Spectrometry) per USP <232>/<233>.

Step-by-Step:

Extraction:

Cut polymer sample into 2mm x 2mm fragments.

Incubate 1.0g sample in 50mL extraction vehicle (Isopropanol/Water 50:50 or n-Heptane)

at 50°C for 72 hours (Simulated Use Conditions).

Digestion:
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Take 5mL of the extract.

Add 2mL concentrated Nitric Acid (

).

Microwave digest at 180°C for 20 mins to break down organic ligands.

Analysis:

Analyze via ICP-MS monitoring isotope Ni-60 (to avoid CaO interferences on Ni-58).

Limit of Detection (LOD): Target < 0.01 ppm.

Validation: Spike recovery must be within 80-120%.

Analytical Workflow Visualization
The following diagram outlines the validation loop for ensuring the stabilizer/catalyst is effective

without compromising safety standards.
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Figure 2: Integrated workflow for technical performance and safety compliance in Nickel-

stabilized polymers.
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Safety & Regulatory (E-E-A-T)[1]
WARNING: Nickel bis(2-ethylhexanoate) is a hazardous substance.[1][2] Strict adherence to

safety protocols is mandatory.

GHS Classification:

Carcinogenicity (Cat 1A): H350i - May cause cancer by inhalation.[2]

Reproductive Toxicity (Cat 1B): H360D - May damage the unborn child.[2]

Skin Sensitization (Cat 1): H317 - May cause an allergic skin reaction.[2]

Regulatory Status:

REACH (EU): Restricted.[2] Included in the "Nickel and its compounds" restriction (Entry

27).[3] Not suitable for articles in prolonged contact with skin (jewelry, buttons) unless Ni

release is < 0.5

.[3]

FDA (USA): Regulated under 21 CFR for specific adhesive and rubber applications. It is

not generally GRAS (Generally Recognized As Safe) for direct food contact without barrier

layers.

Handling Protocol: Always handle in a fume hood with localized exhaust. Use nitrile gloves

(permeation time > 480 min). Avoid generating aerosols (mists) during solution blending.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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